Cas no 1616974-34-5 (1H-Pyrazole-3-sulfinic acid, 1-methyl-, sodium salt (1:1))

• Product Name: 1H-Pyrazole-3-sulfinic acid, 1-methyl-, sodium salt (1:1)
• CAS No: 1616974-34-5
• MF: C₄H₇N₂NaO₂S
• MW: 170.165350198746
• CID: 6022668
• PubChem ID: 146014303
• Update Time: 2025-05-26

1H-Pyrazole-3-sulfinic acid, 1-methyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-sulfinic acid, 1-methyl-, sodium salt (1:1)
• Sodium 1-methyl-1H-pyrazole-3-sulfinate
• EN300-722446
• 1616974-34-5
• Sodium1-methyl-1H-pyrazole-3-sulfinate

• Inchi： 1S/C4H6N2O2S.Na.H/c1-6-3-2-4(5-6)9(7)8;;/h2-3H,1H3,(H,7,8);;
• InChI Key： HRFORUHNPYHRIN-UHFFFAOYSA-N
• SMILES： S(C1C=CN(C)N=1)(O)=O.[NaH]

Computed Properties

• Exact Mass: 167.99694286g/mol
• Monoisotopic Mass: 167.99694286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on 1H-Pyrazole-3-sulfinic acid, 1-methyl-, sodium salt (1:1)

Introduction to 1H-Pyrazole-3-sulfinic acid, 1-methyl-, sodium salt (1:1) and Its Applications in Modern Chemical Biology

1H-Pyrazole-3-sulfinic acid, 1-methyl-, sodium salt (1:1) (CAS No. 1616974-34-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a pyrazole core sulfonated at the 3-position and methylated at the 1-position, with its sodium salt form, presents a versatile scaffold for various biochemical applications. The pyrazole moiety is well-known for its presence in numerous pharmacologically active molecules, making this compound a promising candidate for drug discovery and development.

The structural integrity of 1H-Pyrazole-3-sulfinic acid, 1-methyl-, sodium salt (1:1) is further enhanced by the introduction of a sulfonic acid group, which imparts water solubility and reactivity characteristics that are highly beneficial in biochemical assays. The sodium salt form ensures stability and ease of handling, making it an ideal candidate for both laboratory research and industrial applications. This compound’s ability to participate in hydrogen bonding and coordinate with metal ions also opens up possibilities for its use in catalytic systems and material science.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. Pyrazole derivatives, in particular, have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The sulfonated pyrazole derivative described here is no exception. Its molecular structure allows it to interact with biological targets in multiple ways, making it a valuable tool for understanding enzyme mechanisms and developing novel therapeutic strategies.

One of the most compelling aspects of 1H-Pyrazole-3-sulfinic acid, 1-methyl-, sodium salt (1:1) is its role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop new scaffolds that exhibit enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have shown that derivatives of this compound can inhibit the activity of certain enzymes by competing with natural substrates or by inducing conformational changes in the enzyme active site.

The pharmaceutical industry has also shown interest in this compound due to its potential as a lead molecule for drug development. Its structural features make it amenable to modifications that can improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Furthermore, the presence of both a sulfonic acid group and a methyl group provides multiple sites for chemical modification, allowing researchers to fine-tune the compound’s biological activity.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies using 1H-Pyrazole-3-sulfinic acid, 1-methyl-, sodium salt (1:1) as a scaffold have identified promising interactions with various biological targets. These studies have not only provided insights into the compound’s mechanism of action but also guided the design of next-generation analogs with improved therapeutic profiles.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The ability of sulfonated pyrazoles to form coordination complexes with metal ions has been exploited in the development of novel catalysts and functional materials. These materials exhibit unique properties such as high surface area, tunable electronic characteristics, and enhanced stability under harsh conditions.

The synthesis of 1H-Pyrazole-3-sulfinic acid, 1-methyl-, sodium salt (1:1) involves multi-step organic transformations that highlight the synthetic versatility of pyrazole derivatives. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole core. Subsequent functionalization steps introduce the sulfonic acid group and the methyl group at strategic positions within the ring system. The final step involves conversion to the sodium salt form to enhance solubility and reactivity.

The growing interest in green chemistry has also influenced the synthesis methodologies for this compound. Researchers are increasingly adopting environmentally friendly approaches that minimize waste generation and reduce energy consumption. For example, catalytic methods that utilize biodegradable reagents or solvent-free reactions are being explored to improve sustainability.

The analytical characterization of 1H-Pyrazole-3-sulfinic acid, 1-methyl-, sodium salt (1:1) is crucial for ensuring its purity and quality. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to confirm its molecular structure. Additionally, chromatographic methods like high-performance liquid chromatography (HPLC) are used to assess purity levels required for pharmaceutical applications.

In conclusion, 1H-Pyrazole-3-sulfinic acid, sodium salt (CAS No. 1616974-34-5) represents a significant advancement in chemical biology with broad applications ranging from drug discovery to materials science. Its unique structural features make it a versatile scaffold for developing novel bioactive molecules while its stability and reactivity enhance its utility in various biochemical assays. As research continues to uncover new applications for this compound, future studies will likely expand its role in addressing complex biological challenges.